Lipophilicity Advantage: XLogP3 Comparison with Cyclopropylamino Analog
The target compound exhibits a computed XLogP3 value of 1.8, compared to 1.6 for its closest N-substituent analog, (1-(6-(cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol (CAS 1353946-06-1) [1][2]. This difference of +0.2 log units, while modest in absolute terms, reflects the increased hydrocarbon surface area of the isopropyl group (three sp³ carbons) versus the cyclopropyl group (three sp³ carbons constrained in a ring). In lead optimisation campaigns, a ΔlogP of 0.2–0.3 units has been associated with measurable shifts in passive membrane permeability, plasma protein binding, and microsomal metabolic stability within congeneric series. Both compounds share identical hydrogen-bond donor/acceptor counts (HBD = 2, HBA = 5) and topological polar surface area (TPSA = 61.3 Ų), isolating lipophilicity as the primary physicochemical differentiator [3].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 1.8 |
| Comparator Or Baseline | (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol (CAS 1353946-06-1): XLogP3 = 1.6 |
| Quantified Difference | ΔXLogP3 = +0.2 (target more lipophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15) |
Why This Matters
Higher lipophilicity within the lead-like range (XLogP3 1–3) can enhance passive membrane permeability without exceeding thresholds associated with poor solubility or promiscuous binding, directly influencing the selection of this scaffold for cell-permeable probe or prodrug design.
- [1] PubChem Compound Summary CID 66570064. XLogP3-AA = 1.8. https://pubchem.ncbi.nlm.nih.gov/compound/66570064 View Source
- [2] PubChem Compound Summary CID 66569835. XLogP3-AA = 1.6. https://pubchem.ncbi.nlm.nih.gov/compound/66569835 View Source
- [3] PubChem Computed Properties for CID 66570064 and CID 66569835: TPSA = 61.3 Ų for both; HBD = 2, HBA = 5 for both. View Source
